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Compound of Interest

Compound Name: Lomibuvir

Cat. No.: B1139286

For researchers, scientists, and drug development professionals handling Lomibuvir, ensuring
its proper disposal is a critical component of laboratory safety and environmental responsibility.
Adherence to established protocols minimizes risks to personnel and prevents the release of
active pharmaceutical ingredients into ecosystems. This guide provides essential, step-by-step
information for the safe and compliant disposal of Lomibuvir.

Hazard Profile and Safety Precautions

Lomibuvir is an antiviral compound that is harmful if swallowed and is very toxic to aquatic life
with long-lasting effects.[1] Due to these hazards, it is imperative that Lomibuvir and its
containers are disposed of through an approved waste disposal plant.[1] Standard laboratory
personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn
when handling this compound.

Quantitative Data Summary

The following table summarizes key quantitative and safety information for Lomibuvir, derived
from its Safety Data Sheet (SDS).
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Property Value Source
Acute Toxicity, Oral Category 4 [1]
Acute Aquatic Toxicity Category 1 [1]
Chronic Aquatic Toxicity Category 1 [1]
GHS Hazard Statement H302: Harmful if swallowed [1]

H410: Very toxic to aquatic life
GHS Hazard Statement ) ] [1]
with long lasting effects

P501: Dispose of contents/
Disposal Precaution container to an approved [1]

waste disposal plant

Step-by-Step Disposal Protocol

The proper disposal of Lomibuvir involves a multi-step process to ensure safety and
compliance. This workflow is designed to prevent accidental exposure and environmental
contamination.
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Lomibuvir Disposal Workflow

Experimental Protocols Cited:

While specific experimental protocols for the disposal of Lomibuvir are not detailed in publicly
available safety data sheets, the universally accepted procedure for non-hazardous
pharmaceutical waste can be adapted. For instance, general guidance from the FDA for drug
disposal when take-back programs are unavailable suggests mixing the substance with an
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unappealing material like dirt or cat litter, placing it in a sealed container, and then disposing of
it in the trash.[2] However, given Lomibuvir's high aquatic toxicity, this method is not
recommended. The most pertinent instruction is to "Dispose of contents/ container to an
approved waste disposal plant"[1].

Detailed Methodologies:

o Segregation: At the point of generation, unused or expired Lomibuvir should be segregated
from general laboratory waste. It should not be mixed with other waste streams unless
explicitly permitted by the waste disposal vendor.

» Packaging: The compound should be securely packaged in a container that is leak-proof and
clearly labeled as "Lomibuvir for Disposal.” The original container is often suitable if it is
intact.

o Storage: While awaiting pickup, the packaged waste should be stored in a designated,
secure area away from incompatible materials.

» Collection and Transport: Arrange for collection by a licensed hazardous or pharmaceutical
waste disposal company. Ensure that the transporter is aware of the nature of the waste.

o Documentation: Maintain a record of the disposal, including the date, quantity of Lomibuvir
disposed of, and the name of the waste disposal company. This documentation is crucial for
regulatory compliance.

By adhering to these procedures, laboratories can ensure the safe and environmentally
conscious disposal of Lomibuvir, thereby upholding their commitment to safety and building
trust within the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 1. Lomibuvir|1026785-55-6|MSDS [dcchemicals.com]
o 2. fda.gov [fda.gov]

 To cite this document: BenchChem. [Safeguarding Health and the Environment: Proper
Disposal of Lomibuvir]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1139286#lomibuvir-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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